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Compound of Interest

Compound Name: Diversol Bx

Cat. No.: B1168746 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: These application notes and protocols are compiled from publicly available Safety

Data Sheets (SDS), product information sheets for related products, and general biosafety

guidelines. The manufacturer of Diversol Bx, Diversey, primarily provides dilution

recommendations for industrial and food processing applications. No specific protocol for

biosafety cabinet sanitation was found in the available documentation. Therefore, the following

guidelines are based on the chemical properties of the active ingredients and established best

practices for laboratory disinfection. It is strongly recommended to contact the manufacturer for

specific guidance on this application or to validate the efficacy of the prepared solution for your

specific needs.

Introduction
Diversol Bx is a chlorinated, alkaline cleaning and sanitizing powder. Its efficacy stems from its

formulation containing sodium hypochlorite, a broad-spectrum disinfectant, and trisodium

phosphate, a cleaning agent.[1] Proper dilution and application are critical to ensure effective

decontamination of biosafety cabinets (BSCs) while minimizing the risk of corrosion to sensitive

surfaces.

Product Specifications
A summary of the physical and chemical properties of Diversol Bx is provided in the table

below.
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Property Description

Appearance Opaque pink powder[1]

Scent Chlorine[1]

Active Ingredients
Trisodium phosphate, Sodium hypochlorite (1-

5%)[1]

Solubility Completely soluble in water[1]

Recommended Dilution for Biosafety Cabinet
Sanitation
The concentration of sodium hypochlorite in Diversol Bx is stated as a range of 1-5% in the

Safety Data Sheet.[1] This variability significantly impacts the amount of powder required to

achieve a target concentration of available chlorine. For general laboratory disinfection, a

concentration of 1000 ppm to 5000 ppm of available chlorine is often recommended.

The following table provides calculated dilutions to achieve these concentrations based on the

lower and upper estimates of sodium hypochlorite content.

Target Available
Chlorine

Grams of Diversol
Bx per Liter of
Water (assuming
1% Sodium
Hypochlorite)

Grams of Diversol
Bx per Liter of
Water (assuming
5% Sodium
Hypochlorite)

Recommended
Contact Time

1000 ppm (0.1%) 100 g/L 20 g/L ≥ 10 minutes

5000 ppm (0.5%)
500 g/L (Not

Recommended)
100 g/L ≥ 10 minutes

Note on Dilution Calculation: The formula used for this calculation is: Grams of Powder =

(Target ppm / (Percentage of Sodium Hypochlorite in Powder * 10000)) * 1000

Recommendation: Given the uncertainty in the exact concentration of sodium hypochlorite, it is

advisable to prepare a solution using the more conservative estimate (assuming 1% sodium
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hypochlorite) to ensure a sufficiently high concentration of available chlorine. However, due to

the high amount of powder required, this may not be practical.

A more practical approach is to use the dilution recommendations for general sanitization and

cleaning provided for related products, while understanding the resulting available chlorine

concentration may be lower than the commonly recommended 5000 ppm for laboratory

disinfection.

Application (from
related products)

Grams of Diversol
Bx per Liter of
Water

Estimated
Available Chlorine
(ppm) at 1% NaOCl

Estimated
Available Chlorine
(ppm) at 5% NaOCl

General Sanitizing[2] 3 g/L 30 ppm 150 ppm

Manual Cleaning of

Equipment[3]
4 g/L 40 ppm 200 ppm

Cleaning and

Sanitizing[2]
6 g/L 60 ppm 300 ppm

Heavy-Duty

Cleaning[2]
18 g/L 180 ppm 900 ppm

It is highly recommended to use chlorine test strips to verify the available chlorine concentration

of your prepared solution before use.

Experimental Protocol: Biosafety Cabinet Sanitation
This protocol outlines the steps for the routine sanitation of a biosafety cabinet using a freshly

prepared Diversol Bx solution.

4.1. Materials

Diversol Bx powder

Sterile distilled or deionized water

Sterile container for preparing the solution

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://researchnow-ethics-forms.flinders.edu.au/Personalisation/DownloadTemplate/126
https://www.nipissingu.ca/sites/default/files/2020-01/Nipissing%20University%20BioSafety%20Cabinet%20Use%20SOP.pdf
https://researchnow-ethics-forms.flinders.edu.au/Personalisation/DownloadTemplate/126
https://researchnow-ethics-forms.flinders.edu.au/Personalisation/DownloadTemplate/126
https://www.benchchem.com/product/b1168746?utm_src=pdf-body
https://www.benchchem.com/product/b1168746?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lint-free sterile wipes or cloths

Personal Protective Equipment (PPE): lab coat, gloves, eye protection

70% ethanol in a squirt bottle (not a spray bottle)

Sterile water in a squirt bottle

Appropriate biohazard waste disposal bags

4.2. Procedure

Preparation:

Ensure the biosafety cabinet is certified and the blower is operational.

Don appropriate PPE.

Prepare the desired dilution of Diversol Bx in a sterile container. For example, to prepare

a solution with approximately 200 ppm available chlorine (assuming 5% sodium

hypochlorite), dissolve 4 grams of Diversol Bx powder in 1 liter of sterile water. Mix until

the powder is completely dissolved.

Initial Decontamination:

Turn on the biosafety cabinet blower and allow it to run for at least 5-10 minutes to purge

the air.

Wipe down all items inside the cabinet with a suitable disinfectant (e.g., 70% ethanol)

before removing them.

Remove all items from the interior of the biosafety cabinet.

Application of Diversol Bx Solution:

Do not spray the solution inside the cabinet. Spraying can damage the HEPA filter and

other internal components.
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Saturate a sterile, lint-free cloth with the prepared Diversol Bx solution.

Wipe all interior surfaces of the biosafety cabinet, including the work surface, side walls,

back wall, and the interior of the sash. Work from the back of the cabinet to the front.

Ensure that the surfaces remain visibly wet for the entire recommended contact time of at

least 10 minutes. Reapply the solution as needed to maintain wetness.

Post-Sanitation Rinsing:

After the contact time has elapsed, thoroughly rinse the surfaces to remove any residual

chlorine and prevent corrosion of the stainless steel.

Using a new sterile cloth saturated with sterile water, wipe down all the surfaces that were

treated with the Diversol Bx solution.

Follow the sterile water rinse with a 70% ethanol rinse, applied with a fresh sterile cloth.

This will aid in drying and provide additional disinfection.

Final Steps:

Allow the surfaces to air dry completely.

Dispose of all used wipes and contaminated materials in the appropriate biohazard waste

container.

The biosafety cabinet can be prepared for the next use by wiping the interior surfaces with

70% ethanol.

Logical Workflow for Biosafety Cabinet Sanitation
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Wipe and Remove Items from BSC

Wipe Interior Surfaces with Diversol Bx Solution
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Caption: Workflow for BSC sanitation with Diversol Bx.

Safety Precautions
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Always handle Diversol Bx powder in a well-ventilated area and wear appropriate PPE to

avoid inhalation of dust and contact with skin and eyes.[1]

Do not mix Diversol Bx with acids or ammonia, as this can release hazardous chlorine gas.

[1]

The high alkalinity of the solution can be corrosive to some materials. Avoid prolonged

contact with aluminum and other soft metals.

The chlorine in the solution is corrosive to stainless steel. It is crucial to thoroughly rinse the

surfaces after the recommended contact time to prevent pitting and other damage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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